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Compound of Interest

Compound Name: Phenamacril

Cat. No.: B15608072

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenamacril, also known as JS399-19, is a novel cyanoacrylate fungicide highly effective
against various Fusarium species, significant pathogens in agriculture.[1][2][3] Its mode of
action involves the specific inhibition of the class | myosin motor protein's ATPase activity in
susceptible fungi, thereby disrupting essential cellular processes like mycelial growth and
development.[1][2][4][5] This document provides detailed protocols for the preparation of
Phenamacril stock solutions and their application in common antifungal experiments.

Chemical and Physical Properties

A comprehensive understanding of Phenamacril's properties is crucial for accurate and
reproducible experimental results.
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Property Value Reference
Molecular Formula C12H12N202 [6]
Molecular Weight 216.24 g/mol [3][6]
Appearance Powder [3]
Solubility Soluble in Dimethyl Sulfoxide 7]

(DMSO)

Storage Conditions

Dry, dark, and at 0-4°C for
short-term (days to weeks) or 7]
-20°C for long-term (months to

years).

Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is fundamental for reliable experimental

outcomes. The following protocols outline the steps for preparing Phenamacril solutions for

various applications.

Protocol for Preparing a 10 mg/mL Primary Stock

Solution in DMSO

Materials:

Vortex mixer

Procedure:

Phenamacril powder

Analytical balance

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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o Accurately weigh the desired amount of Phenamacril powder using an analytical balance.
» Transfer the powder to a sterile microcentrifuge tube or vial.

o Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10
mg/mL. For example, to prepare 1 mL of a 10 mg/mL stock solution, dissolve 10 mg of
Phenamacril in 1 mL of DMSO.

» Vortex the solution until the Phenamacril is completely dissolved. Gentle warming may be
applied if necessary.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for long-term storage.[7]

Protocol for Preparing Working Solutions for Fungal
Assays

Working solutions are prepared by diluting the primary stock solution in the appropriate culture
medium. It is crucial to ensure that the final concentration of DMSO in the assay does not
exceed a level that is toxic to the fungal cells, typically below 0.5%.

Materials:

10 mg/mL Phenamacril primary stock solution in DMSO

Sterile culture medium (e.g., Potato Dextrose Broth (PDB) or Agar (PDA))

Sterile microcentrifuge tubes

Micropipettes and sterile tips

Procedure for preparing a 100 pg/mL intermediate solution:

e Thaw an aliquot of the 10 mg/mL primary Phenamacril stock solution.
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e In a sterile tube, add 10 pL of the 10 mg/mL stock solution to 990 uL of sterile culture
medium.

» Vortex briefly to ensure thorough mixing. This results in a 100 pg/mL intermediate solution.

Procedure for preparing final working concentrations (e.g., for a mycelial growth inhibition
assay):

e From the 100 pg/mL intermediate solution, perform serial dilutions in the culture medium to
achieve the desired final concentrations (e.g., 0.5, 1, 2, 4, 8 pg/mL).

o For example, to prepare 1 mL of a 1 pug/mL working solution, add 10 uL of the 100 pg/mL
intermediate solution to 990 pL of culture medium.

e Always include a solvent control containing the same final concentration of DMSO as the
highest concentration of Phenamacril tested.

Experimental Protocols

The following are generalized protocols for common antifungal assays where Phenamacril
stock solutions are utilized.

Mycelial Growth Inhibition Assay

This assay determines the effect of Phenamacril on the vegetative growth of fungi.
Procedure:

» Prepare agar plates (e.g., PDA) amended with the desired final concentrations of
Phenamaciril, including a solvent control plate.

e Place a mycelial plug (typically 5 mm in diameter) from the edge of an actively growing
fungal culture onto the center of each plate.

 Incubate the plates at the optimal temperature for the specific fungus.

o Measure the diameter of the fungal colony at regular intervals until the colony on the control
plate has reached a significant size.
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o Calculate the percentage of growth inhibition for each concentration compared to the solvent
control.

Conidial Germination Assay

This assay assesses the impact of Phenamacril on the germination of fungal spores.

Procedure:

Prepare a conidial suspension from a fresh fungal culture and adjust the concentration to a
known value (e.g., 1 x 10° conidia/mL).

e In a multi-well plate or on a microscope slide, mix the conidial suspension with the desired
final concentrations of Phenamacril.

¢ Incubate under conditions that promote germination (e.g., specific temperature and
humidity).

» After a set incubation period, observe the conidia under a microscope.

o Determine the percentage of germinated conidia for each treatment by counting a
representative number of spores. A conidium is typically considered germinated if the germ
tube is at least as long as the spore's diameter.

Calculate the percentage of germination inhibition compared to the solvent control.

Mechanism of Action and Experimental Workflow
Signaling Pathway of Phenamacril

Phenamacril specifically targets and inhibits the ATPase activity of the class | myosin motor
protein in Fusarium species. This inhibition disrupts the actin cytoskeleton, leading to impaired
cellular processes such as mycelial growth and virulence.[1][2][4]
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Caption: Phenamacril's inhibitory action on the Fusarium Myosin | pathway.

Experimental Workflow for Antifungal Assays

The general workflow for conducting antifungal assays with Phenamacril involves several key
stages, from solution preparation to data analysis.
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Caption: General workflow for Phenamacril antifungal experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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